Cas no 1017789-45-5 (N-(2,3-Dimethyl-4-nitrophenyl)pivalamide)

N-(2,3-Dimethyl-4-nitrophenyl)pivalamide is a specialized organic compound featuring a pivalamide group attached to a dimethyl-substituted nitrophenyl ring. This structure imparts stability and reactivity, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the pivaloyl moiety contributes to steric hindrance, improving selectivity in reactions. Its crystalline form ensures consistent purity, and its well-defined molecular structure allows for precise applications in fine chemical manufacturing. The compound is particularly valued in research settings for its role in developing novel bioactive molecules, offering a balance of reactivity and stability for advanced synthetic workflows.
N-(2,3-Dimethyl-4-nitrophenyl)pivalamide structure
1017789-45-5 structure
Product Name:N-(2,3-Dimethyl-4-nitrophenyl)pivalamide
CAS No:1017789-45-5
MF:C13H18N2O3
MW:250.293623447418
CID:1089527
PubChem ID:27282083
Update Time:2025-10-09

N-(2,3-Dimethyl-4-nitrophenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-Dimethyl-4-nitrophenyl)pivalamide
    • N-(2,3-Dimethyl-4-nitrophenyl)-2,2-dimethylpropanamide
    • N-(2,3-DIMETHYL-4-NITROPHENYL)-2,2-DIMETHYLPROPIONAMIDE
    • A848638
    • AKOS022172888
    • DTXSID30650698
    • 1017789-45-5
    • N-(2,3-Dimethyl-4-nitro-phenyl)-2,2-dimethyl-propionamide
    • DB-326676
    • MDL: MFCD09991664
    • Inchi: 1S/C13H18N2O3/c1-8-9(2)11(15(17)18)7-6-10(8)14-12(16)13(3,4)5/h6-7H,1-5H3,(H,14,16)
    • InChI Key: BWGAUXFPFOFRKH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C=CC(=C(C)C=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 250.13174244g/mol
  • Monoisotopic Mass: 250.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 74.9Ų

N-(2,3-Dimethyl-4-nitrophenyl)pivalamide Pricemore >>

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N-(2,3-Dimethyl-4-nitrophenyl)pivalamide
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Ambeed
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